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Compound of Interest

Compound Name: Einecs 308-467-5

Cat. No.: B15180195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound identified

by Einecs number 308-467-5, commonly known as Flumazenil. The guide details its chemical

structure, physicochemical properties, mechanism of action, pharmacokinetic profile, and

relevant experimental protocols.

Chemical Identity and Structure
Flumazenil is an organic heterotricyclic compound belonging to the imidazobenzodiazepine

class.[1] It is a well-known competitive antagonist of benzodiazepines.[2][3][4][5]

Chemical Structure:

IUPAC Name: ethyl 8-fluoro-5-methyl-6-oxo-4H-imidazo[1,5-a][2][3]benzodiazepine-3-

carboxylate[1]

CAS Number: 78755-81-4[2][6]

Molecular Formula: C₁₅H₁₄FN₃O₃[1][2][6]

Synonyms: Flumazepil, Anexate, Romazicon, Lanexat, Ro 15-1788[1][2][6]
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Flumazenil is a white to off-white crystalline compound.[7] It is insoluble in water but slightly

soluble in acidic aqueous solutions.[7] The following tables summarize its key quantitative

properties.

Table 1: Physicochemical Properties of Flumazenil

Property Value Reference

Molecular Weight 303.29 g/mol [1][2][6]

Melting Point 201-203 °C [1]

Solubility in DMSO ~16 mg/mL [8]

Solubility in Ethanol ~1 mg/mL [8]

LogP 1.9 [1]

Table 2: Pharmacokinetic Properties of Flumazenil
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Parameter Value Reference

Absorption

Onset of Action 1-2 minutes [9][10]

Peak Effect 6-10 minutes [9][10]

Distribution

Volume of Distribution (Vd) 0.9 to 1.1 L/kg [9][10]

Protein Binding ~50% (primarily to albumin) [3][4]

Metabolism

Site Liver (extensively metabolized) [2][7][9]

Metabolites
Inactive carboxylic acid

metabolite
[4][7]

Elimination

Half-life (initial) 7-15 minutes [2]

Half-life (terminal) 40-80 minutes [2][10]

Route of Excretion
90-95% in urine, 5-10% in

feces
[2][7][9]

Mechanism of Action: GABAA Receptor Antagonism
Flumazenil's primary mechanism of action is as a competitive antagonist at the benzodiazepine

binding site on the GABAA receptor.[2][4][5] Benzodiazepines enhance the effect of the

neurotransmitter gamma-aminobutyric acid (GABA) at the GABAA receptor, resulting in a

calming or sedative effect.[5] Flumazenil binds to the same site as benzodiazepines but does

not produce the same effect; instead, it blocks the action of benzodiazepines, thereby reversing

their sedative and other central nervous system effects.[5][11]
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Caption: GABAA Receptor Signaling Pathway.

Experimental Protocols
A. Competitive Radioligand Binding Assay for GABAA Receptor

This protocol is a standard method to determine the binding affinity of a compound for the

benzodiazepine site on the GABAA receptor.

Preparation of Synaptic Membranes: Rat cortical synaptosomes are prepared and

homogenized in a suitable buffer (e.g., Tris-HCl).

Incubation: The membrane preparation is incubated with a radiolabeled benzodiazepine

agonist (e.g., [³H]flunitrazepam) and varying concentrations of the test compound

(Flumazenil).

Separation: Bound and free radioligand are separated by rapid filtration through glass fiber

filters.

Quantification: The radioactivity retained on the filters is measured by liquid scintillation

counting.

Data Analysis: The concentration of the test compound that inhibits 50% of the specific

binding of the radioligand (IC₅₀) is calculated.

B. Clinical Trial Protocol for Reversal of Benzodiazepine Sedation
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This outlines a typical double-blind, randomized, placebo-controlled trial to evaluate the efficacy

of Flumazenil.

Patient Selection: Patients who have received benzodiazepines for conscious sedation for a

medical procedure are recruited.

Randomization: Patients are randomly assigned to receive either intravenous Flumazenil or

a placebo.

Blinding: Both the patient and the administering clinician are unaware of the treatment

allocation.

Dosing: An initial dose of 0.2 mg of Flumazenil or placebo is administered intravenously over

15 seconds.[10] Subsequent doses may be given if the desired level of consciousness is not

achieved.[10]

Assessment: The level of sedation is assessed at regular intervals using a standardized

scale (e.g., Modified Glasgow Coma Scale).[12]

Data Analysis: The time to reversal of sedation and any adverse events are compared

between the Flumazenil and placebo groups.
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Caption: Clinical Trial Workflow for Flumazenil.

Logical Relationships: Pharmacokinetics
The pharmacokinetic profile of Flumazenil dictates its clinical use, particularly its rapid onset

and short duration of action.
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Caption: Pharmacokinetic Pathway of Flumazenil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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